Cas no 859303-94-9 (5-(hydroxymethyl)furan-2-carbohydrazide)

• Product Name: 5-(hydroxymethyl)furan-2-carbohydrazide
• CAS No: 859303-94-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD12030870
• CID: 718017
• PubChem ID: 49949160
• Update Time: 2025-05-19

5-(hydroxymethyl)furan-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(hydroxymethyl)-, hydrazide
• 2-Furoic acid, 5-(hydroxymethyl)-, hydrazide (5CI)
• AKOS002657174
• 859303-94-9
• 5-(hydroxymethyl)furan-2-carbohydrazide
• EN300-323055
• CS-0246376

• MDL： MFCD12030870
• Inchi： 1S/C6H8N2O3/c7-8-6(10)5-2-1-4(3-9)11-5/h1-2,9H,3,7H2,(H,8,10)
• InChI Key： XIEOPLTYTSHQCC-UHFFFAOYSA-N
• SMILES： O1C(C(NN)=O)=CC=C1CO

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5A^2
• XLogP3: -1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 5-(hydroxymethyl)furan-2-carbohydrazide

5-(Hydroxymethyl)furan-2-carbohydrazide (CAS 859303-94-9): A Versatile Building Block in Modern Chemistry

5-(Hydroxymethyl)furan-2-carbohydrazide (CAS 859303-94-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This furan-based carbohydrazide derivative serves as a valuable intermediate for the development of various bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery.

The molecular structure of 5-(hydroxymethyl)furan-2-carbohydrazide combines the reactive properties of both furan and hydrazide functional groups, making it a versatile scaffold for chemical modifications. Researchers particularly value its hydroxymethyl group at position 5, which provides an additional site for further functionalization, expanding its potential applications in synthetic chemistry.

In recent years, the demand for furan-2-carbohydrazide derivatives has increased significantly due to their potential biological activities. Many scientists are investigating this compound class for their possible antimicrobial, antioxidant, and anti-inflammatory properties. The 5-hydroxymethyl substituted variant (CAS 859303-94-9) offers enhanced solubility compared to simpler furan derivatives, making it particularly attractive for pharmaceutical formulations.

The synthesis of 5-(hydroxymethyl)furan-2-carbohydrazide typically involves the reaction of 5-hydroxymethylfurfural (HMF) with hydrazine derivatives. This process has been optimized in recent studies to achieve higher yields and purity, addressing one of the most common search queries about this compound's production methods. The growing interest in biomass-derived chemicals has further boosted research into HMF-based compounds like this furan carbohydrazide.

From an applications perspective, 5-(hydroxymethyl)furan-2-carbohydrazide serves as a key intermediate in the synthesis of various heterocyclic compounds. Its reactive hydrazide group can participate in condensation reactions to form hydrazones, which are valuable precursors for many nitrogen-containing heterocycles. This property makes it particularly useful in the development of new pharmaceutical agents and specialty chemicals.

The compound's stability profile has been another area of research focus. Unlike some reactive furan derivatives, 5-(hydroxymethyl)furan-2-carbohydrazide demonstrates good stability under standard storage conditions, though it should be protected from prolonged exposure to strong light and moisture. This characteristic has made it a preferred choice for many synthetic applications where handling stability is crucial.

In the context of green chemistry, furan-based building blocks like CAS 859303-94-9 have gained attention as potential sustainable alternatives to petroleum-derived intermediates. The hydroxymethyl group in particular enhances the compound's potential for further functionalization through environmentally friendly processes, aligning with current trends in sustainable chemical development.

Analytical characterization of 5-(hydroxymethyl)furan-2-carbohydrazide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Recent advancements in analytical methods have enabled more precise quality control of this compound, addressing another common concern among researchers regarding purity assessment of such specialty chemicals.

The global market for furan derivatives including CAS 859303-94-9 has shown steady growth, driven by increasing research activities in pharmaceutical and agrochemical sectors. Specialty chemical suppliers have reported growing demand for high-purity samples of this compound, particularly from research institutions and pharmaceutical development companies.

Safety considerations for handling 5-(hydroxymethyl)furan-2-carbohydrazide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material, especially in powder form.

Future research directions for this compound are likely to focus on expanding its applications in medicinal chemistry and exploring its potential in materials science. The unique combination of furan ring and carbohydrazide functionality in 5-(hydroxymethyl)furan-2-carbohydrazide offers numerous possibilities for developing new molecular architectures with tailored properties.

For researchers working with this compound, proper storage conditions are essential to maintain its quality. 5-(Hydroxymethyl)furan-2-carbohydrazide should be stored in a cool, dry place, preferably under inert atmosphere for long-term preservation. These storage recommendations are frequently searched by first-time users of this specialty chemical.

In conclusion, 5-(hydroxymethyl)furan-2-carbohydrazide (CAS 859303-94-9) represents an important building block in modern organic synthesis with growing applications across multiple research fields. Its unique structural features and versatile reactivity make it a valuable tool for chemists developing new molecules with potential biological activity or material properties.